Cas no 1267042-69-2 (4-(3-bromophenyl)-1,1,1-trifluorobutan-2-one)

• Product Name: 4-(3-bromophenyl)-1,1,1-trifluorobutan-2-one
• CAS No: 1267042-69-2
• MF: C₁₀H₈BrF₃O
• MW: 281.069132804871
• CID: 5806165
• PubChem ID: 82134685
• Update Time: 2024-01-16

4-(3-bromophenyl)-1,1,1-trifluorobutan-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(3-bromophenyl)-1,1,1-trifluorobutan-2-one
• EN300-1938968
• PANFEQQLMARKPE-UHFFFAOYSA-N
• 1267042-69-2

• Inchi： 1S/C10H8BrF3O/c11-8-3-1-2-7(6-8)4-5-9(15)10(12,13)14/h1-3,6H,4-5H2
• InChI Key： PANFEQQLMARKPE-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)CCC(C(F)(F)F)=O

Computed Properties

• Exact Mass: 279.97106g/mol
• Monoisotopic Mass: 279.97106g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes